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Compound of Interest

Compound Name: N,O-Ditrityl Ganciclovir

Cat. No.: B048959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of N,O-Ditrityl Ganciclovir, a key

protected intermediate in the synthesis of the antiviral drug Ganciclovir and its prodrugs. This

document outlines its chemical structure, synthesis protocols, and available analytical data.

Chemical Structure
N,O-Ditrityl Ganciclovir is a derivative of Ganciclovir where the primary hydroxyl group and

the amino group of the guanine base are protected by trityl groups. This protection strategy is

crucial in synthetic chemistry to prevent unwanted side reactions during the modification of

other parts of the Ganciclovir molecule, such as in the synthesis of Valganciclovir.

Chemical Name: N,O-bis(trityl) Ganciclovir Molecular Formula: C47H41N5O4 Molecular

Weight: 739.88 g/mol

Physicochemical and Analytical Data
While a comprehensive physicochemical profile for N,O-Ditrityl Ganciclovir is not extensively

reported in the literature, key analytical data has been documented.
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Property Value

Appearance White solid

Mass Spectrometry m/z (DIP) 740.0 (M+ + 1)[1]

FT-IR (KBr) 3422, 3310, 1681, 1671 cm-1[1]

1H NMR (400 MHz, DMSO-d6)

δ 3.38 (d, J = 4.4 Hz, 2 H), 3.52 (m, 1 H), 3.87

(m, 3H), 5.41 (s, 2H), 6.46 (brs, 1H), 7.23-7.86

(m, 30 H), 7.79 (s, 1 H), 10.60 (s, 1H)[1]

Experimental Protocols
Synthesis of N,O-Ditrityl Ganciclovir[1]
This protocol details the synthesis of N,O-Ditrityl Ganciclovir from Ganciclovir.

Materials:

Ganciclovir

Trityl chloride

Dimethylformamide (DMF)

4-Dimethylaminopyridine (DMAP)

Triethylamine

Ethyl acetate

Water

Procedure:

A suspension of ganciclovir (61.5 g, 0.241 mol), 4-dimethylaminopyridine (142.5 mg, 0.001

mol), and triethylamine (181.3 mL, 1.29 mol) in dimethylformamide (570 mL) is prepared.
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A solution of trityl chloride (178.5 g, 0.64 mol) in dimethylformamide (570 mL) is added to the

suspension at 50 °C over 25 minutes.

The reaction mixture is stirred for approximately 9 hours at the same temperature.

The reaction mixture is then cooled to 10 °C, filtered, and the solid is washed with

dimethylformamide (150 mL).

The filtrate is warmed to 20 °C, and water is added in two portions (1350 mL and 900 mL),

followed by decantation.

Ethyl acetate (1500 mL) is added to the resulting gummy solid, and the mixture is stirred at

room temperature for 12 hours.

The separated solid is filtered, washed with ethyl acetate (100 mL), and dried at 54 °C to

afford N,O-Ditrityl Ganciclovir as a white solid.

Yield: 76.0 g (43 %)[1]

Visualizations
Synthesis Workflow of N,O-Ditrityl Ganciclovir
The following diagram illustrates the key steps in the synthesis of N,O-Ditrityl Ganciclovir.
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Reactants

Process Product

Ganciclovir

Reaction at 50°CTrityl Chloride

DMAP, Triethylamine, DMF

Work-up (Filtration, Washing)
Cooling

Purification (Precipitation, Drying)
Addition of Water & Ethyl Acetate

N,O-Ditrityl Ganciclovir
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Competitive Inhibition with dGTP

Viral DNA Elongation

Incorporation into Viral DNA

Chain Termination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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